Cas no 735307-63-8 (2-(4-Formyl-2,6-dimethylphenoxy)-N-[4-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-(4-Formyl-2,6-dimethylphenoxy)-N-[4-(trifluoromethyl)phenyl]acetamide
• CAS No: 735307-63-8
• MF: C₁₈H₁₆F₃NO₃
• MW: 351.319755554199
• CID: 5454147
• PubChem ID: 3303697
• Update Time: 2025-05-21

2-(4-Formyl-2,6-dimethylphenoxy)-N-[4-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS001064635
• 2-(4-formyl-2,6-dimethylphenoxy)-N-[4-(trifluoromethyl)phenyl]acetamide
• Z26052404
• EN300-26579111
• 735307-63-8
• 2-(4-Formyl-2,6-dimethylphenoxy)-N-[4-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C18H16F3NO3/c1-11-7-13(9-23)8-12(2)17(11)25-10-16(24)22-15-5-3-14(4-6-15)18(19,20)21/h3-9H,10H2,1-2H3,(H,22,24)
• InChI Key： VSMOVJZLGHELIA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(F)(F)F)C=C1)(=O)COC1=C(C)C=C(C=O)C=C1C

Computed Properties

• Exact Mass: 351.10822786g/mol
• Monoisotopic Mass: 351.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.8±50.0 °C(Predicted)
• pka: 12.58±0.70(Predicted)

Additional information on 2-(4-Formyl-2,6-dimethylphenoxy)-N-[4-(trifluoromethyl)phenyl]acetamide

Compound CAS No 735307-63-8: A Comprehensive Overview

The compound with CAS No 735307-63-8, also known as 2-(4-Formyl-2,6-dimethylphenoxy)-N-[4-(trifluoromethyl)phenyl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a phenoxy group substituted with a formyl and dimethyl groups, as well as an acetamide moiety attached to a trifluoromethyl-substituted phenyl ring. These structural elements contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of 2-(4-Formyl-2,6-dimethylphenoxy)-N-[4-(trifluoromethyl)phenyl]acetamide in drug discovery and development. Researchers have explored its role as a potential lead compound for designing novel therapeutic agents. The molecule's ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated using advanced computational modeling techniques. These studies have provided valuable insights into its pharmacokinetic properties and bioavailability.

The synthesis of CAS No 735307-63-8 involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. Key steps include the formation of the phenoxy group through nucleophilic aromatic substitution and the subsequent coupling of the acetamide moiety via amide bond formation. The use of environmentally friendly reagents and catalysts has been emphasized in recent research to align with green chemistry principles.

One of the most promising applications of this compound lies in its potential as a bioactive agent in pharmaceutical research. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* revealed that CAS No 735307-63-8 exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmaceutical applications, CAS No 735307-63-8 has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Studies conducted at leading research institutions have shown that the compound exhibits excellent charge transport properties, which are essential for high-performance electronic devices.

The structural versatility of 2-(4-Formyl-2,6-dimethylphenoxy)-N-[4-(trifluoromethyl)phenyl]acetamide also makes it an attractive candidate for use in polymer chemistry. Researchers have investigated its potential as a building block for constructing advanced polymeric materials with tailored mechanical and thermal properties. Its ability to undergo polymerization under mild conditions has been particularly promising for applications in nanotechnology and biomaterials.

From an environmental perspective, recent research has focused on assessing the eco-toxicological profile of CAS No 735307-63-8. Studies conducted in accordance with OECD guidelines have demonstrated that the compound exhibits low toxicity to aquatic organisms under standard test conditions. These findings are crucial for ensuring its safe use in industrial and pharmaceutical applications.

In conclusion, CAS No 735307-63-8 represents a versatile and innovative compound with a wide range of potential applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a key player in the development of novel therapeutic agents, advanced materials, and sustainable chemical processes. As research continues to unfold, this compound is expected to contribute significantly to both scientific progress and industrial innovation.